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Compound of Interest

Compound Name: 1,2,3,4-Tetrahydrocarbazole

Cat. No.: B147488

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
1,2,3,4-Tetrahydrocarbazole (CAS No. 942-01-8). The information is compiled from various
safety data sheets (SDS) and chemical databases to ensure a thorough understanding of the
potential hazards and the necessary safety measures. This document is intended for use by
professionals in research and development who handle this compound.

Hazard Identification and Classification

1,2,3,4-Tetrahydrocarbazole is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification

Hazard Class Category
Skin Irritation 2
Eye Irritation 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)

Table 2: Hazard and Precautionary Statements[1][2][3][4]
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Type Code Statement
Hazard H315 Causes skin irritation.
H319 Causes serious eye irritation.
May cause respirato
H335 Y P i

irritation.

Precautionary (Prevention)

Avoid breathing
P261 dust/fume/gas/mist/vapours/sp

ray.

Wash skin thoroughly after

P264 _

handling.

Use only outdoors or in a well-
P271 _

ventilated area.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

Precautionary (Response)

IF ON SKIN: Wash with plenty

of soap and water.

P302 + P352

P304 + P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel
unwell.
If skin irritation occurs: Get
P332 + P313

medical advice/attention.
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.
Store in a well-ventilated
Precautionary (Storage) P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Precautionary (Disposal) P501 to an approved waste disposal

plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2,3,4-Tetrahydrocarbazole is
provided in the table below.

Table 3: Physical and Chemical Properties

Property Value

Appearance Beige to white crystalline solid/powder|[5]
Molecular Formula C12H13N[5][6]

Molecular Weight 171.24 g/mol [4][7]

Melting Point 118-120 °C[7][8][9]

Boiling Point 325-330 °C[7][8][9]

Flash Point 142.1 °C[5][10]

Solubility Insoluble in water[9]

Handling and Storage
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Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling

» Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1][11]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eyel/face protection.[1][3][10][11]

e Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated clothing
before reuse.[3][10][11]

e Dust Control: Minimize dust generation and accumulation. Avoid breathing dust.[2][11]

Storage

o Conditions: Store in a cool, dry, and well-ventilated area.[6][11]

o Container: Keep the container tightly closed when not in use.[6][11]
e Incompatible Materials: Keep away from strong oxidizing agents.[12]
First Aid Measures

In case of exposure, follow these first aid measures immediately.

Table 4: First Aid Measures[2][6][10][11]
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Exposure Route First Aid Procedure

Remove the victim to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Get medical

attention if irritation develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Firefighting and Accidental Release Measures
Firefighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[2][11]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[8][10][11]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[10][11]

Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 3.1.
Avoid dust formation and breathing vapors, mist, or gas.[1][2]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2][3]

o Containment and Cleanup: Sweep up or vacuum up the spillage and collect it in a suitable
container for disposal. Avoid generating dusty conditions.[2][11]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for 1,2,3,4-Tetrahydrocarbazole are not readily available in
the public domain, its primary hazards are identified as skin, eye, and respiratory irritation. The
assessment of these hazards typically follows standardized methodologies, such as those
outlined by the Organisation for Economic Co-operation and Development (OECD). Below are
generalized protocols representative of how this compound would be tested.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)

This test method provides a framework for assessing the skin irritation potential of a substance
using a reconstructed human epidermis model.

Methodology:

Model Preparation: Reconstructed human epidermal tissues are cultured and prepared for
testing.

o Test Substance Application: A small amount of the test substance (e.g., 1,2,3,4-
Tetrahydrocarbazole, typically as a solution or fine powder) is applied topically to the
surface of the epidermis. A negative control (e.g., phosphate-buffered saline) and a positive
control (e.g., sodium dodecyl sulfate) are run in parallel.

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes).

e Washing and Post-Incubation: The test substance is then thoroughly washed from the tissue
surface, and the tissues are incubated for a longer period (e.g., 42 hours) to allow for the
development of cytotoxic effects.
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Viability Assessment: Cell viability is measured using a quantitative assay, most commonly
the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The reduction
of MTT to a colored formazan product by metabolically active cells is proportional to the
number of viable cells.

Data Interpretation: The viability of the treated tissues is expressed as a percentage relative
to the negative control. A substance is classified as a skin irritant if the tissue viability falls
below a certain threshold (e.g., < 50%).

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (Based on OECD TG 492)

This test evaluates the potential of a substance to cause serious eye damage or eye irritation

using a reconstructed human cornea-like epithelium model.

Methodology:

Model Preparation: Reconstructed human cornea-like epithelial tissues are prepared for the
assay.

Test Substance Application: The test substance is applied to the surface of the corneal
tissue. Separate protocols are often used for liquids and solids.

Exposure and Incubation: Tissues are exposed for a specified duration (e.g., 30 minutes for
liquids, 6 hours for solids).

Washing and Post-Incubation: The substance is washed off, and the tissues are incubated in
fresh medium.

Viability Assessment: Tissue viability is determined using the MTT assay, similar to the skin
irritation test.

Data Interpretation: The substance is classified based on the reduction in tissue viability
compared to the negative control. A viability below a defined threshold (e.g., < 60%)
indicates that the substance is an eye irritant.

Visualized Workflows and Relationships
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Logical Flow of Safety and Handling Precautions
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Caption: Logical workflow for the safe handling of 1,2,3,4-Tetrahydrocarbazole.

Generalized Experimental Workflow for In Vitro Skin
Irritation Testing
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Caption: Generalized workflow for an in vitro skin irritation test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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